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Compound of Interest

methyl N-(4-
Compound Name:
chlorophenyl)carbamate

Cat. No.: B102794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl N-(4-
chlorophenyl)carbamate, a compound of significant interest in medicinal chemistry and
neuropharmacology. This document details its chemical identity, physicochemical properties,
synthesis, and its primary mechanism of action as a cholinesterase inhibitor. Detailed
experimental protocols are provided to support further research and development.

Chemical Identity and Synonyms

Methyl N-(4-chlorophenyl)carbamate is a carbamate ester that has garnered attention
primarily for its biological activity. Its unique structure, featuring a methylcarbamate group
attached to a 4-chlorophenyl ring, is key to its function.

Identifier Value

CAS Number 940-36-3[1]

IUPAC Name methyl 4-chlorophenylcarbamate[1]
Molecular Formula CsHsCINO:2

Methyl N-(4-chlorophenyl)carbamate, Methyl 4-
Synonyms
chlorophenylcarbamate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b102794?utm_src=pdf-interest
https://www.benchchem.com/product/b102794?utm_src=pdf-body
https://www.benchchem.com/product/b102794?utm_src=pdf-body
https://www.benchchem.com/product/b102794?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh990f6668
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh990f6668
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Structural Data

The following table summarizes the key quantitative properties of Methyl N-(4-
chlorophenyl)carbamate. This data is essential for its handling, formulation, and analysis in a
research setting.

Property Value Source
Molecular Weight 185.61 g/mol [1]
Physical Form Solid [1]
Purity (Typical) >98% [1]
N Sealed in dry, room
Storage Conditions [1]
temperature

CRGWHGISCDFEJY-
InChl Key [1]
UHFFFAOYSA-N

Crystal System Monoclinic

Space Group P21/n

a=11.126 A,b=9.833A,c=

Unit Cell Dimensions
8.0076 A, p =99.34°

Core Application: Cholinesterase Inhibition

Methyl N-(4-chlorophenyl)carbamate is primarily studied as an inhibitor of cholinesterase
enzymes, particularly acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous
system, responsible for breaking down the neurotransmitter acetylcholine. By inhibiting AChE,
the concentration and duration of acetylcholine in the synaptic cleft are increased, enhancing
cholinergic neurotransmission. This mechanism is a key therapeutic strategy for conditions
characterized by cholinergic deficits, such as Alzheimer's disease.

Mechanism of Action

Carbamates like Methyl N-(4-chlorophenyl)carbamate act as pseudo-irreversible inhibitors of
AChE. The carbamate moiety mimics the natural substrate, acetylcholine, and binds to the
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active site of the enzyme. A key serine residue in the active site performs a nucleophilic attack
on the carbonyl carbon of the carbamate. This results in the formation of a transient covalent
carbamylated enzyme intermediate, which is much more stable and hydrolyzes significantly
slower than the acetylated intermediate formed with acetylcholine. This prolonged inactivation
of the enzyme leads to the accumulation of acetylcholine in the synapse.
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Caption: Cholinergic signaling pathway and inhibition by Methyl N-(4-
chlorophenyl)carbamate.

Experimental Protocols
Synthesis of Methyl N-(4-chlorophenyl)carbamate

This protocol describes a laboratory-scale synthesis based on the reaction of 4-chlorophenyl
isocyanate with methanol. Isocyanates are toxic and moisture-sensitive; appropriate safety
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precautions must be taken.

Materials:

4-chlorophenyl isocyanate

Anhydrous methanol

Anhydrous toluene or other inert solvent (e.g., THF, dichloromethane)
Triethylamine (catalytic amount)

Round-bottom flask with reflux condenser and drying tube

Magnetic stirrer and heating mantle

Standard glassware for workup and purification

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 4-chlorophenyl isocyanate (1 equivalent) in anhydrous toluene.

Addition of Alcohol: To the stirred solution, add anhydrous methanol (1.1 equivalents)
dropwise at room temperature. An exothermic reaction may be observed.

Catalysis: Add a catalytic amount of triethylamine (e.g., 0.05 equivalents) to the reaction
mixture.

Reaction: Heat the mixture to reflux (or stir at room temperature, monitoring by TLC) until the
starting isocyanate is consumed. The reaction progress can be monitored by thin-layer
chromatography (TLC) or infrared (IR) spectroscopy (disappearance of the isocyanate peak
at ~2250 cm™1).

Workup: Once the reaction is complete, cool the mixture to room temperature. If a precipitate
has formed, it can be collected by filtration. Otherwise, the solvent can be removed under
reduced pressure using a rotary evaporator.
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 Purification: The crude product is a solid. It can be purified by recrystallization from a suitable
solvent system, such as ethanol or a mixture of ethyl acetate and hexanes, to yield colorless
crystals of Methyl N-(4-chlorophenyl)carbamate.[2]

o Characterization: Confirm the identity and purity of the product using techniques such as
NMR spectroscopy, mass spectrometry, and melting point analysis.

Acetylcholinesterase Inhibition Assay (Eliman's Method)

This colorimetric assay is a standard method for measuring AChE activity and its inhibition. The
assay quantifies the production of thiocholine, which results from the hydrolysis of the substrate
acetylthiocholine by AChE. Thiocholine reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB,
Ellman’s reagent) to produce a yellow-colored 5-thio-2-nitrobenzoate (TNB) anion, which is
measured spectrophotometrically at 412 nm.

Materials:

Acetylcholinesterase (AChE) enzyme solution

o Acetylthiocholine iodide (ATCI) substrate solution

o 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) solution

e Phosphate buffer (e.g., 0.1 M, pH 8.0)

o Test compound (Methyl N-(4-chlorophenyl)carbamate) dissolved in a suitable solvent
(e.g., DMSO)

» 96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

Procedure:

o Reagent Preparation: Prepare fresh solutions of ATCI and DTNB in the phosphate buffer.

e Assay Setup: In the wells of a 96-well plate, add the following in order:
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[e]

Phosphate buffer

(¢]

DTNB solution

[¢]

AChE enzyme solution

[¢]

Test compound solution at various concentrations (or solvent control).

Pre-incubation: Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a set
period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

Initiate Reaction: Start the enzymatic reaction by adding the ATCI substrate solution to all
wells.

Kinetic Measurement: Immediately place the plate in the microplate reader and measure the
change in absorbance at 412 nm over time (e.g., every minute for 10-20 minutes).

Data Analysis:

o Calculate the rate of reaction (V) for each well from the linear portion of the absorbance
vs. time plot.

o Determine the percentage of inhibition for each concentration of the test compound
relative to the solvent control (100% activity).

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the ICso value (the concentration of inhibitor that causes 50% inhibition of
enzyme activity).
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Caption: Experimental workflow for the Acetylcholinesterase (AChE) inhibition assay.
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Safety and Handling

Methyl N-(4-chlorophenyl)carbamate is classified as harmful. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated fume hood.

e Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332
(Harmful if inhaled).[1]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection).[1]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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